Cas no 1804884-65-8 (Methyl 2-cyano-6-methoxy-4-methylbenzoate)

Methyl 2-cyano-6-methoxy-4-methylbenzoate structure
1804884-65-8 structure
Product Name:Methyl 2-cyano-6-methoxy-4-methylbenzoate
CAS No:1804884-65-8
MF:C11H11NO3
MW:205.209943056107
CID:4795687
Update Time:2023-08-17

Methyl 2-cyano-6-methoxy-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-cyano-6-methoxy-4-methylbenzoate
    • Inchi: 1S/C11H11NO3/c1-7-4-8(6-12)10(11(13)15-3)9(5-7)14-2/h4-5H,1-3H3
    • InChI Key: MHLBIQYJAXDBCD-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C)C=C(C#N)C=1C(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 281
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.3

Methyl 2-cyano-6-methoxy-4-methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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